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Compound of Interest

Compound Name: MC1568

Cat. No.: B8055978

This technical support center provides researchers, scientists, and drug development
professionals with essential information for the successful use of MC1568 in in vivo
experiments.

Frequently Asked Questions (FAQS)
Q1: What is the recommended solvent for dissolving MC1568 for in vivo use?

Al: MC1568 is soluble in DMSO at concentrations up to 100 mM.[1] For in vivo administration,
a stock solution in DMSO is typically prepared first and then diluted into a final vehicle
formulation. It is recommended to keep the final concentration of DMSO in the working solution
to a minimum, ideally below 2% (v/v), to reduce potential toxicity to the animals.[2][3]

Q2: What are suitable vehicle formulations for administering MC1568 to animals?

A2: Two common vehicle formulations for MC1568 for intraperitoneal (i.p.) or oral
administration are:

e A multi-component vehicle: 10% DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.[4]
o A simpler aqueous suspension: 0.5% Tween 80 in water.[5]

The choice of vehicle may depend on the required dose, administration route, and the specific
animal model.
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Q3: How should MC1568 be stored?
A3:

o Solid form: Store at or below -20°C. It is stable for at least 12 months when stored as
directed.[4]

o DMSO stock solutions: Aliquot and store at -20°C for up to 1 month or -80°C for up to 6
months.[2][6] Avoid repeated freeze-thaw cycles.[2]

e Aqueous working solutions: It is highly recommended to prepare these solutions fresh on the
day of use. Do not store aqueous solutions for more than one day.[4]

Q4: What are the known administration routes and dosages for MC1568 in animal studies?

A4: MC1568 has been administered via intraperitoneal (i.p.) injection and oral gavage in
various studies. Dosages can vary depending on the animal model and the research question.
Reported dosages in rodents range from 0.5 mg/kg to 50 mg/kg.[7][8]
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Issue

Possible Cause

Recommended Solution

Precipitation of MC1568 in the

final vehicle.

The solubility of MC1568 is
limited in aqueous solutions.
The concentration of the
compound may be too high for

the chosen vehicle.

If precipitation occurs, gentle
heating and/or sonication can
be used to aid dissolution.[4]
Consider preparing a
suspension if a clear solution
cannot be achieved. Ensure
the working solution is
prepared fresh before each

use.

Adverse reactions in animals

after injection.

The vehicle, particularly at high
concentrations of DMSO, can
cause local irritation or

systemic toxicity.[3]

Reduce the percentage of
DMSO in the final injection
volume to less than 2%.[2] It is
advisable to include a vehicle-
only control group to assess

any effects of the vehicle itself.

[3]

Inconsistent experimental

results.

Degradation of the compound
due to improper storage or

handling. Inaccurate dosing.

Prepare fresh working
solutions daily.[4] Ensure the
stock solution has not
undergone multiple freeze-
thaw cycles.[2] Carefully
calculate and verify the dosage
based on the animal's body

weight.

Quantitative Data Summary
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Parameter Value Source
Solubility in DMSO Up to 100 mM [1]
Reported In Vivo Dosages 0.5 mg/kg (rat, i.p.) [7]

20 mg/kg (mouse, i.p.) [8]

40 mg/kg (rat, i.p.) [5]

50 mg/kg (mouse, oral gavage)

Storage (Solid) < -20°C for at least 12 months

[4]

-20°C for up to 1 month; -80°C

Storage (DMSO Stock)
for up to 6 months

[2][6]

) Prepare fresh; do not store for
Storage (Agqueous Solution)
more than one day

[4]

Experimental Protocols

Preparation of MC1568 Formulation for Intraperitoneal

Injection (1 mg/mL)

This protocol is adapted from a commercially available formulation.[4]

Materials:

e MC1568 powder

DMSO (sterile)

PEG300

Tween-80

Saline (0.9% NacCl, sterile)

Procedure:
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e Prepare a 10 mg/mL stock solution of MC1568 in DMSO.

o To prepare 1 mL of the final injection solution, add the components in the following order:
o 400 pL of PEG300
o 100 pL of the 10 mg/mL MC1568 stock solution in DMSO

e Mix thoroughly until the solution is clear.

e Add 50 pL of Tween-80 and mix until uniform.

e Add 450 pL of sterile saline to bring the final volume to 1 mL.

« If any precipitation is observed, use sonication to create a uniform suspension.

e This formulation results in a 1 mg/mL suspended solution of MC1568 in a vehicle of 10%
DMSO, 40% PEG300, 5% Tween-80, and 45% Saline.

e Use the prepared solution on the same day.

Signaling Pathways and Experimental Workflows

© 2025 BenchChem. All rights reserved. 5/9 Tech Support


https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/product/b8055978?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8055978?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE O iy

L MC1568
cleus o
- Inhibits
|
:

1
Forms complex with

y

Deacetylates &
Represses

4
Transcriptional MEE2D

Repression

Activates

Click to download full resolution via product page

Caption: MC1568 inhibits Class lla HDACs, stabilizing the repressive MEF2D-HDAC3/4

complex.
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Caption: General experimental workflow for in vivo studies using MC1568.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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